Cas no 88580-93-2 (4-[4-(4-Butylcyclohexyl)cyclohexyl]benzonitrile)

• Product Name: 4-[4-(4-Butylcyclohexyl)cyclohexyl]benzonitrile
• CAS No: 88580-93-2
• MF: C₂₃H₃₃N
• MW: 323.514826536179
• CID: 709850
• Update Time: 2023-08-03

4-[4-(4-Butylcyclohexyl)cyclohexyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[(trans,trans)-4'-butyl[1,1'-bicyclohexyl]-4-yl]-
• 4-[trans-4-(trans-4-Butylclohexyl)cyclohexyl]benzonitrile
• 4-[4beta-(4beta-Butylcyclohexan-1alpha-yl)cyclohexan-1alpha-yl]benzonitrile
• 4-[4-(4-Butylcyclohexyl)cyclohexyl]benzonitrile

• Inchi： 1S/C23H33N/c1-2-3-4-18-5-9-20(10-6-18)22-13-15-23(16-14-22)21-11-7-19(17-24)8-12-21/h7-8,11-12,18,20,22-23H,2-6,9-10,13-16H2,1H3
• InChI Key： UXTLBWONDLCHIQ-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1CCC(CC1)C1CCC(CCCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 395
• Topological Polar Surface Area: 23.8